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Compound of Interest

Compound Name: Dysprosium carbonate

Cat. No.: B1594388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for dysprosium
carbonate, drawing from various Safety Data Sheets (SDS) and scientific sources. It is

intended to equip laboratory and research professionals with the critical knowledge required for

the safe handling, storage, and disposal of this compound.

Chemical Identification and Physical Properties
Dysprosium carbonate is a water-insoluble salt of dysprosium. It is typically available as a

white or pale white to light yellow powder.[1][2] Key identification and physical data are

summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1594388?utm_src=pdf-interest
https://www.benchchem.com/product/b1594388?utm_src=pdf-body
https://www.benchchem.com/product/b1594388?utm_src=pdf-body
https://www.benchchem.com/product/b1594388?utm_src=pdf-body
https://prochemonline.com/wp-content/uploads/2021/06/1636.DysprosiumCarbonateTetrahydrate.pdf
https://www.ottokemi.com/dysprosium-compounds/dysprosium-carbonate-999-d-2483.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Name Dysprosium(III) Carbonate [3]

Synonyms
Carbonic acid, Dysprosium

salt; Didysprosium tricarbonate
[1][4]

CAS Number 38245-35-1 [1][2][3][5][6][7]

EC Number 225-770-7 [3][4][6]

Molecular Formula Dy₂(CO₃)₃·xH₂O [3][5]

Molecular Weight 505.03 g/mol (anhydrous) [3][4]

577.06 g/mol (tetrahydrate) [1][2][7]

Appearance White powder [1]

Solubility in Water Insoluble [1][8]

Odor Odorless [1]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), dysprosium carbonate is classified as a hazardous substance.[3] The primary

hazards are related to irritation of the skin, eyes, and respiratory system.

Hazard Class Category Hazard Statement Source(s)

Skin Irritation 2
H315: Causes skin

irritation
[3]

Eye Irritation 2
H319: Causes serious

eye irritation
[3]

Specific target organ

toxicity — single

exposure

3
H335: May cause

respiratory irritation
[3]

GHS Pictogram:
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alt text

Signal Word: Warning[3]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of dysprosium carbonate
are not publicly available in the reviewed safety data sheets. The hazard classifications are

based on established criteria for chemical safety assessment. Toxicological data for

dysprosium carbonate is limited, with many sources stating that the toxicological effects have

not been fully investigated.[1]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure and

ensure laboratory safety.

Handling:

Avoid contact with skin and eyes.[3][9]

Avoid the formation of dust and aerosols.[3][9]

Use in a well-ventilated area, preferably in a fume hood.[1]

Wear appropriate personal protective equipment (PPE), including safety glasses with side-

shields, chemical-resistant gloves, and a lab coat.[1][3]

If ventilation is inadequate and dust is present, a NIOSH-approved respirator should be

worn.[1]

Wash hands thoroughly after handling.[3]

Storage:

Store in a cool, dry place.[3]

Keep containers tightly sealed to prevent moisture absorption.[1][10]
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Store away from incompatible materials such as strong acids.[1]

First Aid Measures
In the event of exposure, the following first aid measures should be taken:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[3]

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and plenty

of water. Seek medical attention if irritation persists.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.[3]

Accidental Release Measures
In the case of a spill, the following steps should be taken to ensure safety and proper cleanup:

Personal Precautions: Wear appropriate personal protective equipment, including a

respirator, to avoid breathing dust.[3] Evacuate unnecessary personnel from the area.[3]

Environmental Precautions: Do not let the product enter drains or waterways.[3]

Containment and Cleanup: Sweep up the spilled material without creating dust.[3] Small

spills can be mixed with powdered sodium carbonate or ground limestone before sweeping.

[1] Place the material in a suitable, closed container for disposal.[3]

Disposal Considerations
Dysprosium carbonate should be disposed of in accordance with local, state, and federal

regulations.[1] It is recommended to contact a licensed professional waste disposal service.[3]

Visualizing Safety Workflows
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To further clarify the safety procedures, the following diagrams illustrate the logical workflows

for hazard identification and response.

Caption: Hazard Identification and Required PPE.

Caption: First Aid Procedures for Dysprosium Carbonate Exposure.
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Accidental Spill Response Workflow

Spill Occurs

Evacuate Area

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Avoid Dust Generation)

Sweep Up Material

Place in Closed Container
for Disposal

Decontaminate Area
and Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for Responding to an Accidental Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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